Cas no 550345-60-3 (1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-)

1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl- structure
550345-60-3 structure
Product Name:1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-
CAS No:550345-60-3
MF:C7H11BrN4
MW:231.093039751053
CID:2117022
Update Time:2023-08-04

1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl- Chemical and Physical Properties

Names and Identifiers

    • N1-(5-bromo-2-pyrimidinyl)-N2-methyl-1,2-Ethanediamine
    • VACDENJMSGOBGB-UHFFFAOYSA-N
    • 1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-
    • 5-bromo-N-[2-(methylamino)ethyl]pyrimidin-2-amine
    • N-(5-bromo-pyrimidin-2-yl)-N'-methyl-ethane-1,2-diamine
    • Inchi: 1S/C7H11BrN4/c1-9-2-3-10-7-11-4-6(8)5-12-7/h4-5,9H,2-3H2,1H3,(H,10,11,12)
    • InChI Key: VACDENJMSGOBGB-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1)NCCNC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Topological Polar Surface Area: 49.8
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.